Cas no 2166725-09-1 (4-(bromomethyl)-3-methyl-1-pentyl-1H-pyrazole)

• Product Name: 4-(bromomethyl)-3-methyl-1-pentyl-1H-pyrazole
• CAS No: 2166725-09-1
• MF: C₁₀H₁₇BrN₂
• MW: 245.159381628036
• CID: 6599154
• PubChem ID: 165503766
• Update Time: 2025-10-19

4-(bromomethyl)-3-methyl-1-pentyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-3-methyl-1-pentyl-1H-pyrazole
• EN300-1461313
• 2166725-09-1

• Inchi： 1S/C10H17BrN2/c1-3-4-5-6-13-8-10(7-11)9(2)12-13/h8H,3-7H2,1-2H3
• InChI Key： SKDQBENXKJFJEM-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=NN(C=1)CCCCC

Computed Properties

• Exact Mass: 244.05751g/mol
• Monoisotopic Mass: 244.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(bromomethyl)-3-methyl-1-pentyl-1H-pyrazole

4-(Bromomethyl)-3-methyl-1-pentyl-1H-pyrazole: A Comprehensive Overview

The compound 4-(bromomethyl)-3-methyl-1-pentyl-1H-pyrazole, identified by the CAS number 2166725-09-1, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. Pyrazoles have gained considerable attention due to their versatile applications in drug discovery, agrochemicals, and materials science. The structure of 4-(bromomethyl)-3-methyl-1-pentyl-1H-pyrazole features a bromomethyl group at the 4-position, a methyl group at the 3-position, and a pentyl chain at the 1-position, making it a unique derivative with potential for further functionalization and exploration.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. For instance, researchers have explored the potential of 4-(bromomethyl)-3-methyl-1-pentyl-1H-pyrazole as a precursor for synthesizing bioactive compounds. The bromomethyl group serves as an excellent leaving group, enabling substitution reactions that can introduce diverse functionalities. This property makes the compound highly valuable in combinatorial chemistry and high-throughput screening campaigns aimed at discovering novel therapeutic agents.

In terms of synthesis, 4-(bromomethyl)-3-methyl-1-pentyl-1H-pyrazole can be prepared via various routes, including the Paal-Knorr synthesis and other heterocyclic formation methods. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing reaction times and enhancing yields.

The application of 4-(bromomethyl)-3-methyl-1-pentyl-1H-pyrazole extends beyond medicinal chemistry. In materials science, pyrazole derivatives have been investigated for their potential in organic electronics. The aromaticity and nitrogen content of pyrazoles contribute to their electronic properties, making them candidates for semiconducting materials or components in organic light-emitting diodes (OLEDs). Although still in the exploratory phase, these applications underscore the compound's versatility.

From an environmental perspective, understanding the fate and transport of 4-(bromomethyl)-3-methyl-1-pentyl-1H-pyrazole in natural systems is crucial. Studies on its biodegradation and toxicity are essential for assessing its safety in industrial and agricultural settings. Recent research has focused on developing green synthesis methods to minimize environmental impact while maintaining high yields.

In conclusion, 4-(bromomethyl)-3-methyl-1-pentyl-1H-pyrazole stands as a versatile and promising molecule with applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in both academic research and industrial development. As advancements in synthetic methodologies and application exploration continue, this compound is poised to play an increasingly significant role in shaping future innovations.